Cas no 1342160-29-5 (N-(2-chlorophenyl)thian-3-amine)

• Product Name: N-(2-chlorophenyl)thian-3-amine
• CAS No: 1342160-29-5
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• CID: 5168851
• PubChem ID: 62873239
• Update Time: 2026-03-04

N-(2-chlorophenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)thian-3-amine
• n-(2-Chlorophenyl)tetrahydro-2h-thiopyran-3-amine
• 2H-Thiopyran-3-amine, N-(2-chlorophenyl)tetrahydro-

• Inchi： 1S/C11H14ClNS/c12-10-5-1-2-6-11(10)13-9-4-3-7-14-8-9/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key： AZVDPFSUIPCMIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC1CSCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on N-(2-chlorophenyl)thian-3-amine

Recent Advances in the Study of N-(2-chlorophenyl)thian-3-amine (CAS: 1342160-29-5) in Chemical Biology and Pharmaceutical Research

N-(2-chlorophenyl)thian-3-amine (CAS: 1342160-29-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its thiane ring and chlorophenyl substituent, has demonstrated promising biological activities, particularly in the context of central nervous system (CNS) disorders and antimicrobial applications. Recent studies have focused on its synthesis optimization, pharmacological profiling, and potential therapeutic applications, making it a noteworthy subject for research analysis.

The synthesis of N-(2-chlorophenyl)thian-3-amine has been refined to improve yield and purity, with recent methodologies emphasizing green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic approach using palladium-based catalysts, achieving a yield of 85% with minimal byproducts. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been investigated, revealing favorable pharmacokinetic properties such as moderate plasma protein binding and good blood-brain barrier permeability.

Pharmacological evaluations of N-(2-chlorophenyl)thian-3-amine have highlighted its potential as a modulator of serotonin and dopamine receptors. In vitro assays using human recombinant receptors demonstrated selective binding affinity for the 5-HT2A and D2 receptors, with IC50 values in the low micromolar range. These findings suggest potential applications in neuropsychiatric disorders, such as schizophrenia and depression. Furthermore, a 2024 study in ACS Chemical Neuroscience revealed that the compound exhibits neuroprotective effects in models of oxidative stress, possibly through the activation of the Nrf2 pathway.

Beyond CNS applications, N-(2-chlorophenyl)thian-3-amine has shown antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). A recent publication in Bioorganic & Medicinal Chemistry Letters identified the compound's ability to disrupt bacterial cell membrane integrity, with minimal cytotoxicity to mammalian cells. This dual activity profile positions it as a promising candidate for further development as an antimicrobial agent with reduced side effects.

In conclusion, N-(2-chlorophenyl)thian-3-amine (CAS: 1342160-29-5) represents a versatile scaffold with multifaceted biological activities. Its optimized synthesis, receptor modulation properties, and antimicrobial efficacy underscore its potential in drug discovery. Future research directions may include structure-activity relationship (SAR) studies to enhance selectivity and in vivo efficacy evaluations in disease models. The compound's unique chemical features and biological profile warrant continued investigation in the chemical biology and pharmaceutical fields.